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Compound of Interest

Compound Name: Doxofylline-d4

Cat. No.: B12418633

Introduction

Doxofylline-d4 is the deuterated analogue of Doxofylline, a xanthine derivative utilized as a
bronchodilator in the management of respiratory conditions such as asthma and chronic
obstructive pulmonary disease (COPD).[1] Isotopic labeling with deuterium, a stable, non-
radioactive isotope of hydrogen, renders Doxofylline-d4 an invaluable tool in analytical and
clinical research. Its primary application is as an internal standard for the highly accurate
guantification of Doxofylline in biological matrices during pharmacokinetic and drug metabolism
studies.[2] The mass difference introduced by the four deuterium atoms allows for clear
differentiation between the analyte (Doxofylline) and the standard in mass spectrometry-based
assays, without significantly altering the chemical properties.[3]

This technical guide provides a comprehensive overview of Doxofylline-d4, including its
chemical structure, properties, and its application in a representative experimental protocol. It
also details the mechanism of action of the parent compound, Doxofylline.

Chemical Identity and Properties of Doxofylline-d4

Doxofylline-d4 is structurally identical to Doxofylline, with the exception of four hydrogen
atoms on the dioxolane ring being substituted with deuterium atoms.

Chemical Structure
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Caption: Chemical structure of Doxofylline-d4.

Physicochemical Properties

The key physicochemical properties of Doxofylline-d4 are summarized in the table below.

Property Value Reference

7-((1,3-dioxolan-2-yl-4,4,5,5-
IUPAC Name d4)methyl)-1,3-dimethyl-3,7- [4]
dihydro-1H-purine-2,6-dione

CAS Number 1346599-13-0 [4]
Molecular Formula C11H10D4N4O4 [4]
Molecular Weight 270.28 g/mol [4]
Accurate Mass 270.13 [4]
Isotopic Enrichment >98% [3]

The Parent Compound: Doxofylline

Doxofylline is a methylxanthine derivative with a dioxolane group at the N7 position.[5] It is an
effective bronchodilator with a better safety profile compared to other xanthines like
theophylline.[1]

Mechanism of Action

The primary mechanism of action of Doxofylline involves the inhibition of phosphodiesterase
(PDE) enzymes, which leads to an increase in intracellular cyclic adenosine monophosphate
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(cAMP). Elevated cAMP levels promote the relaxation of bronchial smooth muscles, resulting in
bronchodilation.[5]

Unlike theophylline, Doxofylline has a significantly lower affinity for adenosine A1 and A2
receptors, which is believed to account for its improved cardiovascular safety profile.[6] The
lack of interaction with these receptors minimizes the cardiac stimulant effects often associated
with other xanthine derivatives.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Doxofylline
https://lktlabs.com/product/doxofylline/
https://en.wikipedia.org/wiki/Doxofylline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Bronchial Smooth Muscle Cell

| Conversion o

Cyclase o Protein Kinase A (PKA) Phosphorylation Cascade | ISESIVIEEEEE S
Y | gl EEGEETTET = (Bronchodilation)
Inhiljition Hydrolysis
Doxofylline T F i (PDE) > 5-AMP

ATP

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Plasma Sample

'

Spike with Doxofylline-d4 (IS)

'

Protein Precipitation
(e.g., Acetonitrile)

'

Centrifugation

'

Collect Supernatant

[njection

Analyticaleorkﬂow

UPLC Separation

'

Tandem Mass Spectrometry
(Detection)

'

Data Processing
(Peak Area Ratio)

Quantification of Doxofylline

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12418633?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

